Cas no 2228276-46-6 (5-(azetidin-3-yloxy)-2-methylphenol)

• Product Name: 5-(azetidin-3-yloxy)-2-methylphenol
• CAS No: 2228276-46-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5962092
• PubChem ID: 165627767
• Update Time: 2025-07-18

5-(azetidin-3-yloxy)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yloxy)-2-methylphenol
• EN300-1797576
• 2228276-46-6

• Inchi： 1S/C10H13NO2/c1-7-2-3-8(4-10(7)12)13-9-5-11-6-9/h2-4,9,11-12H,5-6H2,1H3
• InChI Key： WIFTWJUGZCSBPL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C=1)O)C1CNC1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-(azetidin-3-yloxy)-2-methylphenol

Introduction to 5-(azetidin-3-yloxy)-2-methylphenol (CAS No. 2228276-46-6)

5-(azetidin-3-yloxy)-2-methylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228276-46-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenolic ethers, characterized by its structural integration of a phenolic moiety linked to an azetidine ring via an oxygen atom. The presence of a methyl substituent on the aromatic ring further enhances its chemical reactivity and potential biological activity, making it a subject of considerable interest in medicinal chemistry.

The molecular structure of 5-(azetidin-3-yloxy)-2-methylphenol (CAS No. 2228276-46-6) consists of a benzene ring substituted with a hydroxyl group at the 2-position and an azetidine ring connected at the 3-position of the azetidine via an ether linkage. This configuration imparts unique electronic and steric properties to the molecule, which are pivotal in determining its interaction with biological targets. The azetidine ring, a five-membered heterocycle containing two nitrogen atoms, is known for its ability to mimic certain natural bioactive scaffolds, thereby enhancing binding affinity and selectivity in drug design.

In recent years, there has been growing interest in phenolic ethers due to their diverse pharmacological properties. The hydroxyl group in 5-(azetidin-3-yloxy)-2-methylphenol (CAS No. 2228276-46-6) can participate in hydrogen bonding interactions, while the aromatic ring and azetidine moiety provide opportunities for hydrophobic and π-stacking interactions, respectively. These features make the compound a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of 5-(azetidin-3-yloxy)-2-methylphenol (CAS No. 2228276-46-6) is its potential application in the development of novel therapeutic agents. The compound's structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis, cardiovascular diseases, and neurodegenerative disorders. Additionally, the azetidine ring has been shown to enhance oral bioavailability and metabolic stability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled more accurate predictions of biological activity for compounds like 5-(azetidin-3-yloxy)-2-methylphenol (CAS No. 2228276-46-6). Molecular docking studies have revealed that this compound can interact with several key targets, including cyclooxygenase (COX) enzymes and lipoxygenase enzymes, which are central to the inflammatory response. Furthermore, preliminary pharmacokinetic studies indicate that 5-(azetidin-3-yloxy)-2-methylphenol (CAS No. 2228276-46-6) exhibits favorable pharmacokinetic properties, including good solubility and moderate metabolic clearance rates.

The synthesis of 5-(azetidin-3-yloxy)-2-methylphenol (CAS No. 2228276-46-6) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the azetidine ring and etherification reactions to link the phenolic moiety to the azetidine via an oxygen atom. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve reaction efficiency and selectivity.

In conclusion, 5-(azetidin-3-yloxy)-2-methylphenol (CAS No. 2228276-46-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its potential applications in treating various inflammatory conditions make it a valuable compound for further research and development. As computational methods continue to improve, the understanding of how this compound interacts with biological targets will deepen, paving the way for more effective drug design strategies.